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Compound of Interest

Compound Name: 1,1,1-Trifluoro-4-iodobutane

Cat. No.: B1333361

An In-depth Technical Guide to the Safe Handling of 1,1,1-Trifluoro-4-iodobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,1-Trifluoro-4-iodobutane (CAS No. 461-17-6) is a critical fluorinated building block in
organic synthesis, particularly valued in the development of pharmaceuticals and
agrochemicals.[1][2] Its utility stems from the presence of a trifluoromethyl group, which can
enhance metabolic stability and bioavailability in drug candidates, and a reactive iodine atom
that facilitates various coupling reactions.[2][3] This guide provides comprehensive safety and
handling protocols essential for laboratory and development settings. It consolidates key
physical, chemical, and toxicological data, outlines detailed procedures for safe use, and
specifies appropriate personal protective equipment and emergency responses.

Chemical and Physical Properties

1,1,1-Trifluoro-4-iodobutane is a colorless to pale yellow or pink liquid.[3][4] It is characterized
as being light-sensitive, necessitating proper storage away from direct sunlight.[3][5][6] The
compound is stabilized with copper.[7] A summary of its key quantitative properties is presented
in Table 1.

Table 1: Physical and Chemical Properties of 1,1,1-Trifluoro-4-iodobutane
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Property Value Source(s)
CAS Number 461-17-6 [11[31[8]
Molecular Formula CaHsFsl [1][3]
Molecular Weight 237.99 g/mol [1]

Colorless to pale
Appearance ] o [11[3]114]
yellow/orange/pink clear liquid

Density 1.85-1.86 g/cm?3 [11[31[7]
Boiling Point 126°C - 128°C [L11031[7]
Flash Point >100°C (>212°F) [7]
Refractive Index 1.4315 - 1.437 (at 20°C) [31[71[8]
Purity >98% [1119]

Hazard Identification and Toxicology

1,1,1-Trifluoro-4-iodobutane is classified as a hazardous chemical. The primary hazards
include irritation to the skin, eyes, and respiratory system.[10]

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[8][10][11] Some sources also indicate H226
(Flammabile liquid and vapor) and H331 (Toxic if inhaled), though the flash point is high.[5]
[12][13]

 Signal Word: Warning or Danger.[6][8][13]

» Toxicological Summary: The toxicological properties have not been fully investigated.[6]
However, it is known to cause skin, eye, and respiratory irritation.[10] Inhalation of high vapor
concentrations may lead to symptoms like headache, dizziness, nausea, and vomiting.[5][6]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure and
ensure laboratory safety.
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Detailed Handling Procedures

o Ventilation: All handling must be performed in a well-ventilated area, preferably within a
certified chemical fume hood.

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[5] Do not breathe vapors or mist.[5]

« Ignition Sources: Although the flash point is high, it is good practice to keep the chemical
away from heat, sparks, and open flames.[5][11] Use non-sparking tools and take measures
to prevent the buildup of electrostatic charge.[11][14]

» Hygiene: Wash hands and face thoroughly after handling. Contaminated clothing should be
removed and washed before reuse.

Storage Conditions

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][11]
o Light Sensitivity: Store in a dark place to protect from direct sunlight.[3][6][9]
e Incompatibilities: Store away from strong oxidizing agents and metals.[6]

o Sealing: Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[5][14]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection, combining engineering controls and appropriate PPE, is
essential.

Engineering Controls

o Primary Control: Use of a certified chemical fume hood is the primary engineering control to
minimize inhalation exposure.
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Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the immediate work area.

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles. A face
shield is recommended if there is a splash hazard.[5] All eye protection must be approved
under standards such as NIOSH (US) or EN 166 (EU).[5]

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected for
integrity before use and disposed of properly after handling.[5]

Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a vapor respirator approved by NIOSH or equivalent regulatory bodies.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[15]

First-Aid and Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures

Inhalation: If inhaled, immediately remove the victim to fresh air and keep them at restin a
position comfortable for breathing.[16] If the individual is not breathing, provide artificial
respiration. Seek immediate medical attention.[5][11]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing.[14]
Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical
advice.

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and consult a physician
immediately.[5]
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Spill and Leak Containment Protocol

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.

o Absorb: Absorb the spilled material with a suitable inert absorbent (e.g., dry sand, earth,
vermiculite).

o Collect and Dispose: Collect the absorbed material and place it in a suitable, closed
container for disposal in accordance with local, state, and federal regulations.[16]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely managing 1,1,1-Trifluoro-4-
iodobutane from procurement to disposal.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC176080100&countryCode=US&language=en
https://www.benchchem.com/product/b1333361?utm_src=pdf-body
https://www.benchchem.com/product/b1333361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Receiving & Inspection
- Verify chemical identity
- Check container integrity

'

Secure Storage
- Cool, dry, dark area
- Tightly sealed
- Away from incompatibles

/

Pre-Use Preparation
- Review SDS
- Don appropriate PPE
- Prepare fume hood

Chemical Handling & Use
- Work in fume hood

- Use non-sparking tools

- Avoid contact/inhalation

Post-Use & Cleanup
- Decontaminate surfaces
- Remove PPE correctly
- Wash hands thoroughly

Spill / Emergency
- Evacuate & Ventilate
- Contain & Absorb
- Follow First-Aid

|
]
I| . Waste Collection
' Dispose of - Segregate waste
[Contaminated Material greg

] - Use labeled, sealed containers
1
1
]
|

Waste Disposal
- Follow institutional & regulatory

protocols for hazardous waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,1,1-Trifluoro-4-iodobutane.
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Reactivity and Stability

o Chemical Stability: The compound is stable under recommended storage conditions, though
it is sensitive to light.[3][6]

» Reactivity: The iodine atom facilitates nucleophilic substitution reactions.[3]
e Incompatible Materials: Avoid contact with strong oxidizing agents and metals.[6]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can include carbon oxides, hydrogen iodide, and copper oxides.[14]

Disposal Considerations

All waste materials must be treated as hazardous.

e Product: Surplus and non-recyclable solutions should be offered to a licensed disposal
company.[5]

o Contaminated Packaging: Dispose of as unused product in accordance with all applicable
regulations.[5] Do not dispose of via drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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